Cas no 59843-69-5 (3-(3-Chlorophenyl)-1H-pyrazole)

3-(3-Chlorophenyl)-1H-pyrazole structure
59843-69-5 structure
Product Name:3-(3-Chlorophenyl)-1H-pyrazole
CAS No:59843-69-5
MF:C9H7ClN2
MW:178.618280649185
MDL:MFCD09860599
CID:857881
PubChem ID:2735800
Update Time:2025-04-19

3-(3-Chlorophenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 5-(3-chlorophenyl)-1h-pyrazole
    • 3-(3-Chlorophenyl)-1H-pyrazole
    • 3-(3-CHLOROPHENYL)PYRAZOLE
    • 3-(m-chlorophenyl)pyrazole
    • AC1MC454
    • ANW-33367
    • CTK6H2466
    • OR17
    • SureCN746593
    • AKOS023547076
    • ALBB-031621
    • HSZSUEDJQQWSHX-UHFFFAOYSA-N
    • STL466958
    • DTXSID80370955
    • AKOS009157441
    • MFCD09860599
    • SCHEMBL746593
    • DB-332576
    • PS-3932
    • 59843-69-5
    • MDL: MFCD09860599
    • Inchi: 1S/C9H7ClN2/c10-8-3-1-2-7(6-8)9-4-5-11-12-9/h1-6H,(H,11,12)
    • InChI Key: HSZSUEDJQQWSHX-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)C1=CC=NN1

Computed Properties

  • Exact Mass: 178.02991
  • Monoisotopic Mass: 178.0297759g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • PSA: 28.68

3-(3-Chlorophenyl)-1H-pyrazole Security Information

3-(3-Chlorophenyl)-1H-pyrazole Pricemore >>

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